Cas no 1443350-85-3 ((1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol)

• Product Name: (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol
• CAS No: 1443350-85-3
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• MDL: MFCD07775435
• CID: 5180254
• Update Time: 2026-03-05

(1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol

• MDL： MFCD07775435
• Inchi： 1S/C13H15NOS/c1-14-9-5-7-11(14)13(15)10-6-3-4-8-12(10)16-2/h3-9,13,15H,1-2H3
• InChI Key： KYOVFAFZROPFJF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN1C)(C1=CC=CC=C1SC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol

Compound CAS No.1443350-85-3: (1-Methylpyrrol-2-yl)-(2-Methylsulfanylphenyl)methanol

The compound CAS No.1443350-85-3, also known as (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol, is a highly specialized organic molecule with a complex structure and versatile applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have shed light on its synthesis, structural characterization, and functional applications, making it a topic of interest for researchers and industry professionals alike.

Structural Insights and Synthesis

The molecular structure of (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol is characterized by a methanol group attached to a pyrrole ring and a phenyl ring substituted with a methylsulfanyl group. The pyrrole ring, being aromatic and electron-rich, contributes to the compound's reactivity and stability. The phenyl ring, on the other hand, introduces additional aromaticity and can participate in various chemical interactions. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Physical and Chemical Properties

Understanding the physical and chemical properties of CAS No.1443350-85-3 is crucial for its application in different industries. The compound exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for use in various solvent systems. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resistance to degradation under mild conditions. These properties make it an ideal candidate for use in high-performance materials and formulations.

Applications in Pharmaceuticals

The pharmaceutical industry has shown keen interest in (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol due to its potential as a drug candidate. Recent studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has exhibited moderate activity against several cancer cell lines, indicating its role in anticancer drug development. Researchers are currently exploring its bioavailability and pharmacokinetics to assess its suitability for clinical trials.

Role in Agrochemicals

In the agrochemical sector, CAS No.1443350-85-3 has been investigated for its pesticidal properties. Studies have shown that the compound can effectively inhibit the growth of certain plant pathogens, making it a promising candidate for fungicides or bactericides. Its ability to target specific metabolic pathways in pathogens without adversely affecting crop plants highlights its potential as an eco-friendly agricultural solution.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol is essential for sustainable use. Recent eco-toxicological studies have indicated that the compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully assess its long-term effects on aquatic ecosystems and soil microbiota.

Future Prospects and Research Directions

The future of CAS No.1443350-85-3 looks promising as researchers continue to explore its untapped potential. Ongoing studies are focused on optimizing its synthesis pathways, enhancing its bioavailability for pharmaceutical applications, and expanding its use in green chemistry initiatives. Collaborative efforts between academia and industry are expected to drive innovation and bring this compound closer to commercialization.

In conclusion, (1-methylpyrrol-2-yl)-(2-methylsulfanylphenyl)methanol, with its unique structure and diverse applications, stands at the forefront of modern chemical research. Its continued exploration will undoubtedly contribute to advancements across multiple disciplines, solidifying its position as a key player in the chemical sciences.